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Compound of Interest

Compound Name: t-Butylsilane

Cat. No.: B15483781 Get Quote

An In-depth Technical Guide to Di-tert-butylsilane: Chemical Properties, Synthesis, and

Applications

This technical guide provides a comprehensive overview of Di-tert-butylsilane, a versatile

organosilicon compound. The document is intended for researchers, scientists, and

professionals in drug development and materials science. It covers the chemical identifiers,

physicochemical properties, synthesis, and key applications of Di-tert-butylsilane, with a focus

on its role in organic synthesis.

Introduction
Di-tert-butylsilane, characterized by the presence of two bulky tert-butyl groups attached to a

silicon atom, is a sterically hindered organosilane. This structural feature imparts unique

reactivity and stability, making it a valuable reagent in a variety of chemical transformations. It

is particularly recognized for its application as a protecting group and as a precursor in the

synthesis of silicon-containing polymers. While the term "t-butylsilane" can be ambiguous, this

guide focuses on Di-tert-butylsilane (CAS No. 30736-07-3), the most prominently documented

compound under this general nomenclature. Other related compounds include tert-

butyl(silyl)silane and tert-butyltrichlorosilane.
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The fundamental chemical identifiers and physicochemical properties of Di-tert-butylsilane are

summarized in the tables below for easy reference.

Table 1: Chemical Identifiers for Di-tert-butylsilane
Identifier Value

CAS Number 30736-07-3[1][2]

IUPAC Name Di-tert-butylsilane

Synonyms Bis(1,1-dimethylethyl)silane, Di-t-butylsilane[3]

Molecular Formula C₈H₂₀Si[2]

Molecular Weight 144.33 g/mol [1][2]

InChI
InChI=1S/C8H20Si/c1-7(2,3)9-8(4,5)6/h9H2,1-

6H3[1]

InChIKey ZLKSBZCITVUTSN-UHFFFAOYSA-N[1]

SMILES CC(C)(C)[SiH2]C(C)(C)C[1]

PubChem CID 2758052

Table 2: Physicochemical Properties of Di-tert-
butylsilane

Property Value

Appearance Colorless clear liquid[2]

Boiling Point 129-130 °C (lit.)[1][2]

Melting Point -38 °C (lit.)[1][2]

Density 0.729 g/mL at 25 °C (lit.)[1]

Refractive Index n20/D 1.42 (lit.)[1]
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An industrially advantageous method for the synthesis of Di-tert-butylsilane involves the

reaction of dichlorosilane with a tert-butyl Grignard reagent.[4] This method is favored over

routes that utilize highly reactive and hazardous reagents like tert-butyllithium.[4]

Experimental Protocol: Synthesis via Grignard Reaction
The following protocol is a generalized procedure based on established synthesis methods:

Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium

turnings. The flask is maintained under an inert atmosphere (e.g., nitrogen or argon). A

solution of tert-butyl chloride in an appropriate anhydrous solvent (e.g., tetrahydrofuran) is

added dropwise to the magnesium turnings to initiate the formation of tert-butylmagnesium

chloride. The reaction mixture is typically stirred and may require gentle heating to maintain

the reaction.

Reaction with Dichlorosilane: The prepared Grignard reagent is then reacted with

dichlorosilane. Dichlorosilane is added to the reaction mixture, often at a controlled

temperature, to prevent side reactions.

Work-up and Purification: Upon completion of the reaction, the mixture is worked up to

remove unreacted reagents and byproducts. This may involve filtration to remove

magnesium salts, followed by distillation of the filtrate to isolate the Di-tert-butylsilane. The

purity of the product is typically assessed by gas chromatography (GC).
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Step 1: Grignard Reagent Formation

Step 2: Reaction with Dichlorosilane Step 3: Work-up and Purification
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Anhydrous THF Initiation & Reaction

Crude Di-tert-butylsilane Mixture

Addition

Dichlorosilane FiltrationRemove Mg salts Distillation Pure Di-tert-butylsilane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15483781#cas-number-and-chemical-identifiers-for-t-
butylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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